Tert-butyl 4-allyl-4-(allyloxy)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-prop-2-enoxy-4-prop-2-enylpiperidine-1-carboxylate
• InChI: InChI=1S/C16H27NO3/c1-6-8-16(19-13-7-2)9-11-17(12-10-16)14(18)20-15(3,4)5/h6-7H,1-2,8-13H2,3-5H3
• InChI Key: UVKNGWPZOWQBJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CC=C)OCC=C
• Molecular Formula: C16H27NO3
• DSSTOX Substance ID: DTXSID301133914
• Molecular Weight: 281.39 g/mol
• CAS No.: 374795-39-8

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, “tert-Butyl 3-allyl-4-oxopiperidine-1-carboxylate” and its derivatives substituted at the 3-position and in the allylic fragment reacted with L-selectride in anhydrous tetrahydrofuran to give “tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates” (cis isomers) in quantitative yield.

Chemical Reactions Analysis

“Tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate” and its derivatives substituted at the 3-position and in the allylic fragment reacted with L-selectride in anhydrous tetrahydrofuran to give “tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates” (cis isomers) in quantitative yield.

Scientific Research Applications

Synthesis and Intermediates

• Synthesis of Biologically Active Compounds : Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a compound related to tert-butyl 4-allyl-4-(allyloxy)piperidine-1-carboxylate, has been synthesized as an important intermediate in biologically active compounds like crizotinib (Kong et al., 2016).

• Key Intermediate in Drug Synthesis : Another related compound, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, serves as a key intermediate in the synthesis of Vandetanib (Min Wang et al., 2015).

• Structural Analysis and Derivative Synthesis : Research on tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate and its derivatives provides insights into the structural properties and potential for synthesizing diverse piperidine derivatives (Didierjean et al., 2004).

• Promising Synthons for Piperidine Derivatives : Tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates, closely related to the compound , are identified as promising synthons for the preparation of various piperidine derivatives (Moskalenko & Boev, 2014).

• Stereoselective Syntheses : Research demonstrates the stereoselective synthesis of tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate and its substituted derivatives, showcasing the versatility in obtaining specific isomers (Boev et al., 2015).

Synthesis routes and methods

Procedure details

Sodium hydride (60% dispersion in mineral oil, 12 g, 0.3 mol) was added slowly to a stirred, cooled (0° C.) solution of 1,1-dimethylethyl 4-hydroxy-4-(2-propenyl)-1-piperidinecarboxylate (Description 129, 23.1 g, 0.096 mol) in dimethylformamide (200 mL) and the mixture was stirred at 0° C. for 10 minutes. Allyl bromide (25.4 ml, 0.3 mol) was added and the mixture was stirred at 0° C. for 5 minutes, then at room temperature for 45 minutes. The mixture was cooled to 0° C. and water (200 mL) was added. The mixture was extracted with diethyl ether (2×200 mL) and the combined organic fractions were washed with water (4×200 mL) and brine (150 mL), dried (MgSO4) and the solvent was evaporated under reduced pressure. The residue was purified by flash column chromatography on silica gel, eluting with isohexane/EtOAc (9:1), to give the title compound (5.5 g, 20%). m/z (E) 226 (M+1-C4H8).